Cas no 1354940-93-4 (1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride)

• Product Name: 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride
• CAS No: 1354940-93-4
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD18253767
• CID: 4589735
• PubChem ID: 126970398
• Update Time: 2025-08-05

1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride
• 1H-Pyrrolo[3,2-b]pyridin-6-amine HCl
• 1H-pyrrolo[3,2-b]pyridin-6-aminehydrochloride
• SB10789
• 1H-pyrrolo[3,2-b]pyridin-6-amine;hydrochloride
• SY098860
• CS-0052494
• P15924
• AS-52968
• MFCD18253767
• AKOS030238561
• 4-Azaindole-6-amine Hydrochloride
• 1354940-93-4

• MDL： MFCD18253767
• Inchi： 1S/C7H7N3.ClH/c8-5-3-7-6(10-4-5)1-2-9-7;/h1-4,9H,8H2;1H
• InChI Key： MKNYEDUZVUDNIC-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC2=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 169.0406750g/mol
• Monoisotopic Mass: 169.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride

1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride (CAS No. 1354940-93-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride (CAS No. 1354940-93-4) represents a significant molecule in the realm of chemical biology and medicinal chemistry, owing to its unique structural framework and promising pharmacological properties. This heterocyclic amine derivative, characterized by a fused pyrrole and pyridine ring system, has garnered considerable attention for its potential applications in drug discovery and therapeutic development.

The structural motif of 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride is reminiscent of several biologically relevant scaffolds, which have been extensively explored in the design of bioactive molecules. The presence of an amine group at the 6-position of the pyrrolopyridine core enhances its reactivity and functionalization possibilities, making it a versatile scaffold for medicinal chemists. This compound’s ability to engage with various biological targets underscores its significance in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are pivotal in numerous disease pathways. The scaffold of 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride exhibits structural features that are conducive to binding with PPIs, making it a promising candidate for such therapeutic interventions. For instance, studies have demonstrated that analogs of this compound can modulate the activity of key signaling pathways involved in cancer and inflammation by inhibiting specific PPIs.

The pharmacological profile of 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride has been extensively investigated in preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent, particularly in conditions characterized by excessive immune responses. The compound’s ability to interact with inflammatory cytokine receptors and downstream signaling molecules has been implicated in its therapeutic efficacy. Additionally, preliminary data suggest that it may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer’s disease.

The synthesis of 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations, have been employed to achieve this goal. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The solubility and stability profile of 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride are critical factors that influence its formulation and bioavailability. Hydrochloride salt formation has been utilized to improve water solubility, which is essential for pharmaceutical applications. Furthermore, efforts have been directed toward optimizing storage conditions to maintain the compound’s integrity over time. Stability studies under various environmental conditions have provided valuable insights into the compound’s shelf life and degradation pathways.

In conclusion, 1H-Pyrrolo[3,2-b]pyridin-6-amine hydrochloride (CAS No. 1354940-93-4) stands as a testament to the innovative approaches being pursued in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.